Cas no 2703774-91-6 (Methyl 2-amino-3-(4-fluorophenyl)-3-methylbutanoate hydrochloride)

• Product Name: Methyl 2-amino-3-(4-fluorophenyl)-3-methylbutanoate hydrochloride
• CAS No: 2703774-91-6
• MF: C₁₂H₁₇ClFNO₂
• MW: 261.720286130905
• MDL: MFCD34551186
• CID: 5611975
• PubChem ID: 165946439
• Update Time: 2025-05-22

Methyl 2-amino-3-(4-fluorophenyl)-3-methylbutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2703774-91-6
• methyl 2-amino-3-(4-fluorophenyl)-3-methylbutanoate hydrochloride
• EN300-34954099
• Methyl 2-amino-3-(4-fluorophenyl)-3-methylbutanoate hydrochloride

• MDL： MFCD34551186
• Inchi： 1S/C12H16FNO2.ClH/c1-12(2,10(14)11(15)16-3)8-4-6-9(13)7-5-8;/h4-7,10H,14H2,1-3H3;1H
• InChI Key： OIGVKDDOIIMKMK-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C(C)(C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 261.0931846g/mol
• Monoisotopic Mass: 261.0931846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-3-(4-fluorophenyl)-3-methylbutanoate hydrochloride

Methyl 2-amino-3-(4-fluorophenyl)-3-methylbutanoate hydrochloride: A Comprehensive Overview

Methyl 2-amino-3-(4-fluorophenyl)-3-methylbutanoate hydrochloride, with the CAS number 2703774-91-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Methyl 2-amino-3-(4-fluorophenyl)-3-methylbutanoate hydrochloride, is characterized by its unique structure and potential applications in drug development and related industries. Recent advancements in chemical synthesis and pharmacological studies have shed light on its properties, making it a focal point for researchers worldwide.

The molecular structure of Methyl 2-amino-3-(4-fluorophenyl)-3-methylbutanoate hydrochloride is notable for its combination of functional groups, including an amino group, a fluorophenyl substituent, and a methyl ester. These features contribute to its versatility in chemical reactions and biological interactions. The presence of the fluorine atom in the aromatic ring enhances the compound's stability and bioavailability, making it a promising candidate for various therapeutic applications.

Recent studies have explored the role of Methyl 2-amino-3-(4-fluorophenyl)-3-methylbutanoate hydrochloride in medicinal chemistry. Researchers have demonstrated its potential as a precursor in the synthesis of bioactive molecules, particularly those targeting central nervous system disorders. The compound's ability to act as an intermediate in peptide synthesis has also been highlighted, underscoring its importance in drug discovery pipelines.

In terms of synthesis, Methyl 2-amino-3-(4-fluorophenyl)-3-methylbutanoate hydrochloride can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. These methods have been optimized to improve yield and purity, ensuring that the compound meets the high standards required for pharmaceutical applications. The use of advanced chromatographic techniques has further enhanced the isolation and characterization of this compound.

The pharmacokinetic properties of Methyl 2-amino-3-(4-fluorophenyl)-3-methylbutanoate hydrochloride have been extensively studied. Research indicates that the compound exhibits favorable absorption and distribution profiles, making it suitable for oral administration. Additionally, its metabolic stability has been evaluated, with findings suggesting that it undergoes minimal first-pass metabolism, thereby enhancing its bioavailability.

From an environmental perspective, the ecological impact of Methyl 2-amino-3-(4-fluorophenyl)-3-methylbutanoate hydrochloride has been a topic of interest. Studies have shown that the compound degrades efficiently under aerobic conditions, reducing its potential to accumulate in ecosystems. This characteristic aligns with current sustainability goals in the chemical industry.

In conclusion, Methyl 2-amino-3-(4-fluorophenyl)-3-methylbutanoate hydrochloride (CAS No. 2703774-91-6) is a multifaceted compound with diverse applications in chemistry and pharmacology. Its unique structure, coupled with recent research findings, positions it as a valuable tool in drug development and related fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.